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Compound of Interest

Compound Name: 2-Fluoro-4-iodophenol

Cat. No.: B1315855

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Fluoro-4-iodophenol

This guide provides comprehensive safety, handling, and storage information for 2-Fluoro-4-
iodophenol (CAS No: 2713-28-2), a versatile chemical compound utilized in pharmaceutical
development, organic synthesis, and biochemical research.[1] It is intended for researchers,
scientists, and drug development professionals to ensure the safe and effective use of this
compound.

Hazard Identification and Classification

2-Fluoro-4-iodophenol is classified as a hazardous substance.[2] It is harmful if swallowed, in
contact with skin, or if inhaled.[2] It is also known to cause skin irritation and serious eye
irritation or damage.[2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral 4
[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2
[31[4]
Serious Eye Damage/Eye oA H318/H319: Causes serious
Irritation eye damagel/irritation[2][3][4]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[4]

The GHS pictograms associated with 2-Fluoro-4-iodophenol are 'Corrosive' and 'Irritant’.[2]
The signal word is "Danger" or "Warning".[2][3]

Physical and Chemical Properties

Table 2: Physical and Chemical Properties of 2-Fluoro-4-iodophenol

Property Value

Molecular Formula CeHaFIO[1][2]

Molecular Weight 238.00 g/mol [1][2]

Appearance YeIIo.w to Iight yellow or brown liquid to low
melting solid[1]

Density 2.085+0.06 g/cm3 (Predicted)[5]

pKa 8.10+0.18 (Predicted)[5][6]

Solubility Very slightly soluble (0.52 g/L) at 25°C[6]

Storage Temperature 0 - 8 °C[1] or under -20°C in a freezer[5]
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Safety and Handling

Proper handling of 2-Fluoro-4-iodophenol is crucial to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling this compound, appropriate PPE is mandatory:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[7] A face
shield may be necessary if there is a risk of splashing.[7][8]

o Hand Protection: Chemical-resistant gloves, such as butyl rubber or neoprene, are
recommended.[7]

o Body Protection: A lab coat, closed-toed shoes, and long pants are required. For tasks with a
higher risk of splashing, a chemically impervious apron should be worn.[7]

» Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize the inhalation of dust or vapors.[7]

Engineering Controls

o Work in a well-ventilated area, such as a chemical fume hood, to control exposure.[9]

o Ensure safety showers and eyewash stations are readily accessible.

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[8][10]

Avoid breathing dust or vapors.[10]

Do not eat, drink, or smoke when using this product.[9][11]

Wash hands thoroughly after handling.[8][11]

Keep away from sources of ignition, heat, and open flames.[8][10]
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+ Take measures to prevent the buildup of electrostatic charge.[8]

Safe Handling Workflow for 2-Fluoro-4-iodophenol
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Safe Handling Workflow

Storage Requirements

Proper storage of 2-Fluoro-4-iodophenol is essential for maintaining its stability and
preventing accidents.

» Storage Conditions: Store in a cool, dry, and well-ventilated place.[8][9] Keep the container
tightly closed.[5][8][9] Some sources recommend refrigeration at 0-8°C[1], while others
suggest storing in a freezer at or below -20°C.[5]

o Container: Containers that have been opened must be carefully resealed and kept upright to
prevent leakage.[8]

e Incompatible Materials: Keep away from strong oxidizing agents, acid chlorides, and acid
anhydrides.[8]

e Security: Store in a locked-up area.[9][11]

Storage Logic for 2-Fluoro-4-iodophenol
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Logical Storage Relationships

First Aid Measures
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In case of accidental exposure, immediate action is critical.

Table 3: First Aid Procedures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air.[8][12] If breathing
has stopped, give artificial respiration.[8][12]

Seek immediate medical attention.[12]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing.[7][8][12] Seek

medical attention if skin irritation persists.[7][12]

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[7][9][12]
Remove contact lenses if present and easy to
do.[7][9] Seek immediate medical attention.[7][9]
[12]

Ingestion

Do NOT induce vomiting.[8][9] Rinse mouth with
water.[8] Never give anything by mouth to an
unconscious person.[8] Seek immediate medical
attention.[8][9][12]

Always show the safety data sheet to the attending physician.[8][9]

Experimental Protocol: Synthesis of 2-Fluoro-4-

iodophenol

The following is a representative protocol for the synthesis of 2-Fluoro-4-iodophenol from 2-

fluorophenol.

Materials and Reagents

e 2-Fluorophenol
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e lodine

e Concentrated Ammonia

o Ethyl Acetate

e 5% Sodium Bisulfite Solution

e Brine

e Anhydrous Magnesium Sulfate
e Silica Gel

e Dichloromethane

Procedure

» To a stirring solution of 2-fluorophenol (1 equivalent) in concentrated ammonia, add iodine (1
equivalent) in a single portion at room temperature.[13]

« Stir the reaction mixture overnight at room temperature.[13]
* Remove the solvent by evaporation under reduced pressure.[13]
 Partition the resulting residue between ethyl acetate and water.[13]

o Separate the organic phase and wash it sequentially with a 5% sodium bisulfite solution and
then with brine.[13]

e Dry the organic phase over anhydrous magnesium sulfate, filter the solution, and
concentrate the filtrate to dryness under reduced pressure.[13]

 Purify the crude product by silica gel column chromatography using a dichloromethane/ethyl
acetate mixture (e.g., 9:1) as the eluent to yield 2-fluoro-4-iodophenol.[13]

Disclaimer: This guide is intended for informational purposes only and does not substitute for a
thorough review of the safety data sheet (SDS) and institutional safety protocols. Always
consult the most current SDS for 2-Fluoro-4-iodophenol before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]

e 2. 2-Fluoro-4-iodophenol | C6H4FIO | CID 14549223 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. 2-Fluoro-4-lodophenol | 2713-28-2 [amp.chemicalbook.com]

e 4. 4-Fluoro-2-iodophenol | C6H4FIO | CID 10171417 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 5. 2-Fluoro-4-lodophenol CAS#: 2713-28-2 [m.chemicalbook.com]

¢ 6. Page loading... [guidechem.com]

e 7. benchchem.com [benchchem.com]

¢ 8. cdhfinechemical.com [cdhfinechemical.com]

e 9. fishersci.com [fishersci.com]

e 10. fishersci.com [fishersci.com]

e 11. echemi.com [echemi.com]

e 12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 13. 2-Fluoro-4-lodophenol | 2713-28-2 [chemicalbook.com]

 To cite this document: BenchChem. [Safety, handling, and storage of 2-Fluoro-4-iodophenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315855#safety-handling-and-storage-of-2-fluoro-4-
iodophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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